Cas no 1195945-67-5 ([5-chloro-2-(trifluoromethyl)phenyl]boronic acid)

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid structure
1195945-67-5 structure
Product Name:[5-chloro-2-(trifluoromethyl)phenyl]boronic acid
CAS No:1195945-67-5
MF:C7H5BClF3O2
MW:224.372611761093
MDL:MFCD08274471
CID:1038115
PubChem ID:46736817
Update Time:2025-04-20

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-2-(trifluoromethyl)phenyl)boronic acid
    • 5-Chloro-2-(trifluoromethyl)phenylboronic acid
    • [5-chloro-2-(trifluoromethyl)phenyl]boronic acid
    • DB-358825
    • 5-Chloro-2-(trifluoromethyl)benzeneboronic acid
    • Boronic acid, B-[5-chloro-2-(trifluoromethyl)phenyl]-
    • A892536
    • 1195945-67-5
    • 5-chloro-2-trifluoromethylphenylboronic acid
    • F80140
    • MFCD08274471
    • (5-Chloro-2-(trifluoromethyl)phenyl)boronicacid
    • DTXSID60673890
    • AKOS015850379
    • BS-19987
    • EN300-3195072
    • MDL: MFCD08274471
    • Inchi: 1S/C7H5BClF3O2/c9-4-1-2-5(7(10,11)12)6(3-4)8(13)14/h1-3,13-14H
    • InChI Key: ILPIBSAMAZDGRC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C(F)(F)F)=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 224.00200
  • Monoisotopic Mass: 224.0023217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 1.03860

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Security Information

  • HazardClass:IRRITANT

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A242000076-250mg
5-Chloro-2-(trifluoromethyl)phenylboronic acid
1195945-67-5 98%
250mg
$686.80 2023-09-04
Alichem
A242000076-500mg
5-Chloro-2-(trifluoromethyl)phenylboronic acid
1195945-67-5 98%
500mg
$960.40 2023-09-04
Alichem
A242000076-1g
5-Chloro-2-(trifluoromethyl)phenylboronic acid
1195945-67-5 98%
1g
$1718.70 2023-09-04
abcr
AB491601-1 g
5-Chloro-2-(trifluoromethyl)benzeneboronic acid; .
1195945-67-5
1g
€267.80 2023-04-20
abcr
AB491601-5 g
5-Chloro-2-(trifluoromethyl)benzeneboronic acid; .
1195945-67-5
5g
€830.70 2023-04-20
Apollo Scientific
PC901639-250mg
5-Chloro-2-(trifluoromethyl)phenylboronic acid
1195945-67-5 96%
250mg
£33.00 2025-02-22
Apollo Scientific
PC901639-1g
5-Chloro-2-(trifluoromethyl)phenylboronic acid
1195945-67-5 96%
1g
£115.00 2025-02-22
Matrix Scientific
035638-500mg
5-Chloro-2-(trifluoromethyl)phenylboronic acid, 95+%
1195945-67-5 95+%
500mg
$170.00 2023-09-10
Matrix Scientific
035638-1g
5-Chloro-2-(trifluoromethyl)phenylboronic acid, 95+%
1195945-67-5 95+%
1g
$262.00 2023-09-10
eNovation Chemicals LLC
D637332-1g
[5-chloro-2-(trifluoromethyl)phenyl]boronic acid
1195945-67-5 95%
1g
$370 2024-08-03
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent